Cas no 1361659-06-4 (Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate)

• Product Name: Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate
• CAS No: 1361659-06-4
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4928852
• Update Time: 2025-06-11

Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H9Cl3N2O2/c1-20-13(19)12-9(17)2-3-10(18-12)7-4-6(14)5-8(15)11(7)16/h2-5H,17H2,1H3
• InChI Key： VDCQKYSJWQIZLA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=C(C(=O)OC)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 4.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate

Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate (CAS No. 1361659-06-4): A Comprehensive Overview

Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate, a compound with the chemical identifier CAS No. 1361659-06-4, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and pharmaceutical relevance. The presence of multiple functional groups, including an amino group and a trichlorophenyl moiety, makes this molecule a promising candidate for further investigation in various therapeutic areas.

The molecular structure of Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate consists of a pyridine ring substituted with an amino group at the 3-position and a 2,3,5-trichlorophenyl group at the 6-position. This specific arrangement of substituents contributes to its distinct chemical and biological properties. The trichlorophenyl group introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. Additionally, the amino group provides a site for potential hydrogen bonding interactions, enhancing its solubility and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological potential of picolinic acid derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes involved in cancer cell proliferation and inflammation. Specifically, Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate has been investigated for its ability to modulate key signaling pathways associated with tumor growth and survival. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as tyrosine kinases and cyclooxygenases, which are crucial in cancer progression.

Moreover, the trichlorophenyl moiety in Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate has been associated with enhanced binding affinity to certain biological targets. This feature makes it an attractive scaffold for designing novel therapeutic agents with improved pharmacokinetic profiles. The compound's ability to interact with specific proteins and enzymes has been further explored through computational modeling and experimental validation. These studies have revealed that the trichlorophenyl group plays a critical role in determining the compound's binding mode and efficacy.

Recent advancements in drug discovery technologies have enabled researchers to screen large libraries of compounds for their potential therapeutic effects. Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate has been included in several high-throughput screening campaigns aimed at identifying novel anti-cancer agents. The results from these screenings have highlighted its potential as a lead compound for further development. Additionally, the compound has been evaluated in cell-based assays for its ability to induce apoptosis in cancer cell lines. These assays have shown promising results, suggesting that Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate may have therapeutic value in cancer treatment.

The synthesis of Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor followed by the introduction of the amino group and the trichlorophenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications. These methods enhance the efficiency of the synthesis and minimize unwanted side products.

In conclusion, Methyl 3-amino-6-(2,3,5-trichlorophenyl)picolinate (CAS No. 1361659-06-4) is a structurally unique compound with significant potential in biomedical research. Its unique combination of functional groups makes it an attractive candidate for further investigation in various therapeutic areas. Recent studies have highlighted its potential as an anti-cancer agent and have provided insights into its mechanism of action. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel pharmaceuticals.